Cas no 2225176-55-4 (4-(Piperidin-4-yl)-3-methylphenylboronic acid)

• Product Name: 4-(Piperidin-4-yl)-3-methylphenylboronic acid
• CAS No: 2225176-55-4
• MF: C₁₂H₁₈BNO₂
• MW: 219.09
• CID: 5143516
• PubChem ID: 133555301
• Update Time: 2025-08-02

4-(Piperidin-4-yl)-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-yl)-3-methylphenylboronic acid
• 2225176-55-4
• (3-Methyl-4-(piperidin-4-yl)phenyl)boronic acid

• Inchi： 1S/C12H18BNO2/c1-9-8-11(13(15)16)2-3-12(9)10-4-6-14-7-5-10/h2-3,8,10,14-16H,4-7H2,1H3
• InChI Key： OTEHNTHCYXUHME-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2CCNCC2)C(C)=C1)(O)O

Computed Properties

• Exact Mass: 219.1430590g/mol
• Monoisotopic Mass: 219.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(Piperidin-4-yl)-3-methylphenylboronic acid

Research Brief on 4-(Piperidin-4-yl)-3-methylphenylboronic acid (CAS: 2225176-55-4) in Chemical Biology and Pharmaceutical Applications

4-(Piperidin-4-yl)-3-methylphenylboronic acid (CAS: 2225176-55-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This boronic acid derivative, characterized by the presence of a piperidine ring and a phenylboronic acid moiety, has shown promise in various areas, including drug discovery, proteasome inhibition, and as a building block in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its potential in targeting specific enzymes and pathways, making it a valuable tool for researchers in the field.

One of the key areas of research involving 4-(Piperidin-4-yl)-3-methylphenylboronic acid is its role as a proteasome inhibitor. The proteasome is a critical component of the ubiquitin-proteasome system, which regulates protein degradation in cells. Dysregulation of this system is implicated in various diseases, including cancer and neurodegenerative disorders. Recent studies have demonstrated that this compound can effectively inhibit proteasome activity, leading to the accumulation of misfolded proteins and subsequent apoptosis in cancer cells. These findings suggest its potential as a therapeutic agent for cancer treatment, particularly in cases where conventional therapies have failed.

In addition to its proteasome inhibitory properties, 4-(Piperidin-4-yl)-3-methylphenylboronic acid has been investigated for its role in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in organic synthesis to form carbon-carbon bonds, and boronic acids are essential reagents in this process. The unique structure of this compound, with its piperidine ring, offers advantages in terms of reactivity and selectivity, making it a valuable building block for the synthesis of complex molecules. Recent advancements in catalytic systems have further enhanced its utility, enabling the synthesis of novel compounds with potential pharmaceutical applications.

Another promising application of 4-(Piperidin-4-yl)-3-methylphenylboronic acid is in the development of enzyme inhibitors. The boronic acid moiety can form reversible covalent bonds with the active sites of certain enzymes, such as serine proteases. This property has been exploited to design potent inhibitors for enzymes involved in inflammatory and infectious diseases. Recent studies have reported the synthesis of derivatives of this compound with improved inhibitory activity and selectivity, paving the way for the development of new therapeutic agents.

Despite its potential, challenges remain in the application of 4-(Piperidin-4-yl)-3-methylphenylboronic acid. Issues such as solubility, stability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the chemical structure to enhance its pharmacokinetic properties and reduce toxicity. Additionally, efforts are being made to explore its use in combination therapies, where it may synergize with other drugs to improve treatment outcomes.

In conclusion, 4-(Piperidin-4-yl)-3-methylphenylboronic acid (CAS: 2225176-55-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in proteasome inhibition, Suzuki-Miyaura cross-coupling, and enzyme inhibition highlight its broad utility. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, making it a valuable asset in the fight against various diseases.